Cas no 2171650-31-8 (4-3-(dimethylamino)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidobut-2-ynoic acid)

• Product Name: 4-3-(dimethylamino)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidobut-2-ynoic acid
• CAS No: 2171650-31-8
• MF: C₂₄H₂₅N₃O₅
• MW: 435.472406148911
• CID: 5825333
• PubChem ID: 165555185
• Update Time: 2025-07-16

4-3-(dimethylamino)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidobut-2-ynoic acid Chemical and Physical Properties

Names and Identifiers

• 4-3-(dimethylamino)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidobut-2-ynoic acid
• 4-[3-(dimethylamino)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)propanamido]but-2-ynoic acid
• EN300-1550299
• 2171650-31-8

• Inchi： 1S/C24H25N3O5/c1-27(2)14-21(23(30)25-13-7-12-22(28)29)26-24(31)32-15-20-18-10-5-3-8-16(18)17-9-4-6-11-19(17)20/h3-6,8-11,20-21H,13-15H2,1-2H3,(H,25,30)(H,26,31)(H,28,29)
• InChI Key： RFTPVBCHISMXKM-UHFFFAOYSA-N
• SMILES： O(C(NC(C(NCC#CC(=O)O)=O)CN(C)C)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2

Computed Properties

• Exact Mass: 435.17942091g/mol
• Monoisotopic Mass: 435.17942091g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 32
• Rotatable Bond Count: 8
• Complexity: 733
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.2
• Topological Polar Surface Area: 108Ų

Additional information on 4-3-(dimethylamino)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidobut-2-ynoic acid

Comprehensive Analysis of 4-3-(dimethylamino)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidobut-2-ynoic acid (CAS No. 2171650-31-8)

The compound 4-3-(dimethylamino)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidobut-2-ynoic acid (CAS No. 2171650-31-8) is a highly specialized organic molecule with significant applications in peptide synthesis and bioconjugation. Its unique structure, featuring a fluorenylmethyloxycarbonyl (Fmoc) protecting group and a dimethylamino moiety, makes it a valuable intermediate in modern pharmaceutical research and biotechnology. This article delves into its properties, synthesis, and relevance in cutting-edge scientific advancements.

One of the most searched questions in the field of peptide chemistry is: "What are the advantages of Fmoc-protected amino acids in solid-phase peptide synthesis (SPPS)?" The answer lies in the stability and versatility of compounds like 4-3-(dimethylamino)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidobut-2-ynoic acid. The Fmoc group is widely preferred over other protecting groups due to its mild deprotection conditions, which minimize side reactions and improve yield. This aligns with the growing demand for high-purity peptides in drug development and diagnostics.

Recent trends in AI-driven drug discovery have highlighted the importance of modular building blocks like this compound. Researchers are increasingly leveraging machine learning algorithms to predict optimal peptide sequences, where Fmoc-protected intermediates play a pivotal role. The dimethylamino functionality further enhances solubility and reactivity, addressing common challenges in peptide coupling reactions. These attributes make CAS No. 2171650-31-8 a topic of interest in forums discussing "next-generation peptide therapeutics."

Another hot topic is the application of click chemistry in bioconjugation. The but-2-ynoic acid segment in this compound enables efficient azide-alkyne cycloaddition, a cornerstone of bioorthogonal chemistry. This property is particularly relevant in the development of antibody-drug conjugates (ADCs) and targeted drug delivery systems, areas witnessing exponential growth due to their potential in precision medicine.

From a synthetic perspective, the compound’s CAS No. 2171650-31-8 is often associated with queries like "How to optimize the synthesis of Fmoc-amino acid derivatives?" Key considerations include solvent selection (e.g., DMF or DCM), coupling reagents (e.g., HATU or DIC), and temperature control to preserve the integrity of the alkyne group. These details are critical for researchers aiming to scale up production while maintaining cost-efficiency—a priority in industrial settings.

Environmental sustainability is another trending focus. The pharmaceutical industry is actively seeking green chemistry alternatives to reduce waste and energy consumption. Interestingly, the Fmoc-protected derivatives like this compound align with this trend, as they often enable step-economical synthesis and reduce the need for hazardous reagents. This positions CAS No. 2171650-31-8 as a candidate for discussions on "sustainable peptide manufacturing."

In summary, 4-3-(dimethylamino)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidobut-2-ynoic acid exemplifies the intersection of traditional organic chemistry and modern biomedical innovation. Its multifaceted applications—from SPPS to bioconjugation—coupled with its relevance to AI-driven research and sustainability, make it a compound of enduring scientific and commercial value.